Cas no 145400-02-8 ((4R,4aR,6S,8aR)-6-Isopropyl-4,8a-dimethyldecahydronaphthalene-1,4,6-triol)

• Product Name: (4R,4aR,6S,8aR)-6-Isopropyl-4,8a-dimethyldecahydronaphthalene-1,4,6-triol
• CAS No: 145400-02-8
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 98049
• PubChem ID: 71307321
• Update Time: 2025-04-18

(4R,4aR,6S,8aR)-6-Isopropyl-4,8a-dimethyldecahydronaphthalene-1,4,6-triol Chemical and Physical Properties

Names and Identifiers

• (4R,4aR,6S,8aR)-6-Isopropyl-4,8a-dimethyldecahydronaphthalene-1,4,6-triol
• 1,4,7-Eudesmanetriol
• 1,4,6-Naphthalenetriol,decahydro-4,8a-dimethyl-6-(1-methylethyl)-, (1R,4S,4aR,6S,8aR)-
• 1,4,6-Naphthalenetriol,decahydro-4,8a-dimethyl-6-(1-methylethyl)-, [1R-(1a,4a,4ab,6b,8aa)]-
• 1b,4b,7a-Trihydroxyeudesmane
• Eudesmane-1b,4b,7a-triol
• [ "" ]
• Eudesmane-1β,4β,7α-triol
• 145400-02-8
• 1,4,6-Naphthalenetriol, decahydro-4,8a-dimethyl-6-(1-methylethyl)-, (1R,4S,4aR,6S,8aR)-
• (4R,4aR,6S,8aR)-4,8a-dimethyl-6-propan-2-yl-2,3,4a,5,7,8-hexahydro-1H-naphthalene-1,4,6-triol
• eudesmane-1beta,4beta,7alpha-triol
• CHEBI:132902
• A-Trihydroxyeudesmane
• 1
• 1beta,4beta,7alpha-eudesmanetriol
• eudesmane-1,4,7-triol
• A,4
• FS-10385
• (1R,4S,4aR,6S,8aR)-Decahydro-4,8a-dimethyl-6-(1-methylethyl)-1,4,6-naphthalenetriol
• (-)-1beta,4beta,7alpha-trihydroxyeudesmane
• A,7
• HY-N0988
• DTXSID901129745
• CHEMBL4217186
• CS-0016130
• 1beta,4beta,7alpha-trihydroxyeudesmane
• (1R,4S,4aR,6S,8aR)-4,8a-dimethyl-6-(propan-2-yl)decahydronaphthalene-1,4,6-triol
• (1R,4S,4aR,6S,8aR)-4,8a-dimethyl-6-propan-2-yl-2,3,4a,5,7,8-hexahydro-1H-naphthalene-1,4,6-triol
• 1,4,7-Trihydroxyeudesmane
• AKOS040760867
• AKOS032948300
• A884624
• B0005-166613
• ConMedNP.2723
• DA-59809
• (1R,4S,4aR,6S,8aR)-6-isopropyl-4,8a-dimethyl-hexahydro-1H-naphthalene-1,4,6-triol

• Inchi： 1S/C15H28O3/c1-10(2)15(18)8-7-13(3)11(9-15)14(4,17)6-5-12(13)16/h10-12,16-18H,5-9H2,1-4H3/t11-,12-,13-,14+,15+/m1/s1
• InChI Key： HZQODNRPUJAVLV-ZSAUSMIDSA-N
• SMILES： O[C@@]1(C)CC[C@H]([C@]2(C)CC[C@@](C(C)C)(C[C@H]21)O)O

Computed Properties

• Exact Mass: 256.20400
• Monoisotopic Mass: 256.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 375.7±42.0 °C at 760 mmHg
• Flash Point: 170.5±22.5 °C
• PSA: 60.69000
• LogP: 2.08560
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

(4R,4aR,6S,8aR)-6-Isopropyl-4,8a-dimethyldecahydronaphthalene-1,4,6-triol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids